3-(tert-Butyldimethyl)silyloxy-2-methyl-pyran-4-one

• Molecular Formula: C12H20O3Si
• Molecular Weight: 240.37 g/mol
• IUPAC Name: 3-[tert-butyl(dimethyl)silyl]oxy-2-methylpyran-4-one
• InChI: InChI=1S/C12H20O3Si/c1-9-11(10(13)7-8-14-9)15-16(5,6)12(2,3)4/h7-8H,1-6H3
• InChI Key: DBBCGERPHJTCLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CO1)O[Si](C)(C)C(C)(C)C

Description

3-(tert-Butyldimethyl)silyloxy-2-methyl-pyran-4-one is a useful research compound. Its molecular formula is C12H20O3Si and its molecular weight is 240.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of imidazole (Im, 5.45 g, 0.08 mol) in N,N-dimethylformamide (20 ml) is added in an inert atmosphere and dropwise to a solution containing 3-hydroxy-2-methyl-4-pyrone (5.00 g, 0.04 mol) and tert-butyl-dimethylchlorosilane (TBDMSCl, 7.00 g, 0.044 mol) in N,N-dimethylformamide (100 ml). The mixture obtained thereby is maintained stirring at a room temperature for 6 h and then diluted by adding a 5% hydrogen carbonate aqueous solution (150 ml). The mixture obtained thereby is extracted with hexane (6×50 ml); the extracted organic phases are combined, anhydrified on sodium sulphate, and evaporated under vacuum obtaining the desired 3-(tert-butyl-dimethylsilyl)oxy-2-methyl-4-pyrone compound as a colourless crystalline solid (9.61 g).